molecular formula C12H6F4N2O2 B8594518 2-[2-Fluoro-5-(trifluoromethyl)phenyl]-4-nitropyridine CAS No. 878555-48-7

2-[2-Fluoro-5-(trifluoromethyl)phenyl]-4-nitropyridine

Cat. No. B8594518
CAS RN: 878555-48-7
M. Wt: 286.18 g/mol
InChI Key: VBAACOPSOODRBM-UHFFFAOYSA-N
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Description

2-[2-Fluoro-5-(trifluoromethyl)phenyl]-4-nitropyridine is a useful research compound. Its molecular formula is C12H6F4N2O2 and its molecular weight is 286.18 g/mol. The purity is usually 95%.
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properties

CAS RN

878555-48-7

Molecular Formula

C12H6F4N2O2

Molecular Weight

286.18 g/mol

IUPAC Name

2-[2-fluoro-5-(trifluoromethyl)phenyl]-4-nitropyridine

InChI

InChI=1S/C12H6F4N2O2/c13-10-2-1-7(12(14,15)16)5-9(10)11-6-8(18(19)20)3-4-17-11/h1-6H

InChI Key

VBAACOPSOODRBM-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1C(F)(F)F)C2=NC=CC(=C2)[N+](=O)[O-])F

Origin of Product

United States

Synthesis routes and methods

Procedure details

10.0 g (0.0481 mol) of 2-fluoro-5-(trifluoromethyl)phenylboronic acid, 6.86 g (0.0433 mol) of 2-chloro-4-nitro-pyridine, 1.10 g (0.0012 mol) of tris(dibenzylideneacetone) dipalladium (0), 0.67 g (0.00289 mol) of di-tert-butyl-trimethylsilylmethyl-phosphane, 15.67 g (0.0481 mol) of cesium carbonate and 100 ml of dioxane were stirred at room temperature for 24 hours. The resultant mixture was poured into 200 ml of water and extracted twice with 200 ml of methylene chloride. The organic phase was dried over magnesium sulfate overnight and filtered. The solvent was removed on a rotovapor and the residue was purified by chromatography on silica gel with petroleum ether/ethyl ether (10/0.5) as eluent. Yield of 2-(2-fluoro-5-trifluoromethyl-phenyl)-4-nitro-pyridine: 3.58 g (28.92%) as a white solid with m.p. 58.11° C. 1H NMR (CD2Cl2) 7.10-8.90 (m, 6H, arom-H). 19F NMR (CD2Cl2) −62.98 (s, 3F, CF3), −111.85 (s,1F, F-arom). LC/MS calculated for C12H6F4N2O2 286.04; found 286.04.
Quantity
10 g
Type
reactant
Reaction Step One
Quantity
6.86 g
Type
reactant
Reaction Step One
Name
di-tert-butyl-trimethylsilylmethyl-phosphane
Quantity
0.67 g
Type
reactant
Reaction Step One
Quantity
15.67 g
Type
reactant
Reaction Step One
Quantity
1.1 g
Type
catalyst
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
[Compound]
Name
resultant mixture
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Quantity
200 mL
Type
solvent
Reaction Step Two

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